![molecular formula C13H15N3OS2 B5812443 N-(2-methyl-1,3-benzothiazol-6-yl)-4-thiomorpholinecarboxamide](/img/structure/B5812443.png)
N-(2-methyl-1,3-benzothiazol-6-yl)-4-thiomorpholinecarboxamide
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Overview
Description
N-(2-methyl-1,3-benzothiazol-6-yl)-4-thiomorpholinecarboxamide, also known as MBT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. MBT is a thiomorpholinecarboxamide derivative of benzothiazole, which is a heterocyclic compound containing a sulfur atom and a nitrogen atom in its ring system. MBT has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of N-(2-methyl-1,3-benzothiazol-6-yl)-4-thiomorpholinecarboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In cancer cells, this compound has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. In plant pathogens, this compound has been shown to inhibit the activity of chitin synthase, which is an enzyme involved in the synthesis of chitin, a major component of fungal cell walls.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, which is a process of programmed cell death. In plant pathogens, this compound has been shown to inhibit fungal growth and spore germination. In animal studies, this compound has been shown to have low toxicity and to be well-tolerated.
Advantages and Limitations for Lab Experiments
N-(2-methyl-1,3-benzothiazol-6-yl)-4-thiomorpholinecarboxamide has several advantages for lab experiments, including its high purity and stability, its low toxicity, and its potential applications in various fields. However, this compound also has some limitations, including its limited solubility in water and its potential interactions with other compounds.
Future Directions
There are several future directions for N-(2-methyl-1,3-benzothiazol-6-yl)-4-thiomorpholinecarboxamide research, including the synthesis of new derivatives with improved properties, the study of this compound's mechanism of action in more detail, the development of new applications for this compound in medicine, agriculture, and material science, and the optimization of this compound's synthesis and purification methods. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in vivo and in clinical trials.
In conclusion, this compound is a promising compound with potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop new applications for this compound.
Synthesis Methods
N-(2-methyl-1,3-benzothiazol-6-yl)-4-thiomorpholinecarboxamide can be synthesized using several methods, including the reaction of 2-mercaptobenzothiazole with 2-chloro-N-(2-chloroethyl)acetamide in the presence of triethylamine, the reaction of 2-mercaptobenzothiazole with 2-chloro-N-(2-chloroethyl)acetamide in the presence of sodium hydride, and the reaction of 2-mercaptobenzothiazole with 2-bromo-N-(2-bromoethyl)acetamide in the presence of potassium carbonate. These methods have been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-(2-methyl-1,3-benzothiazol-6-yl)-4-thiomorpholinecarboxamide has been studied extensively for its potential applications in various fields. In medicine, this compound has been shown to exhibit cytotoxic activity against cancer cells, and it has been suggested as a potential anticancer agent. In agriculture, this compound has been shown to have antifungal activity against various plant pathogens, and it has been suggested as a potential fungicide. In material science, this compound has been used as a ligand for the synthesis of metal complexes, and it has been suggested as a potential catalyst.
properties
IUPAC Name |
N-(2-methyl-1,3-benzothiazol-6-yl)thiomorpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3OS2/c1-9-14-11-3-2-10(8-12(11)19-9)15-13(17)16-4-6-18-7-5-16/h2-3,8H,4-7H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBQADYSBVYVXNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)NC(=O)N3CCSCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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